Cas no 5651-86-5 (4-(Prop-2-yn-1-yloxy)benzaldehyde)

4-(Prop-2-yn-1-yloxy)benzaldehyde structure
5651-86-5 structure
Product Name:4-(Prop-2-yn-1-yloxy)benzaldehyde
CAS No:5651-86-5
MF:C10H8O2
MW:160.169322967529
MDL:MFCD01088150
CID:1070297
PubChem ID:354333556
Update Time:2025-04-20

4-(Prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Prop-2-yn-1-yloxy)benzaldehyde
    • 4-(Propargyloxy)benzaldehyde
    • 4-(2-propyn-1-yloxy)Benzaldehyde
    • 4-(2-Propynyloxy)benzenecarbaldehyde
    • 4-(PROP-2-YNYLOXY)BENZALDEHYDE
    • 4-propargyloxybenzaldehyde
    • para-propargyloxy-benzaldehyde
    • p-propargyloxybenzaldehyde
    • 4-(2-Propynyloxy)benzaldehyde
    • 4-Prop-2-ynyloxy-benzaldehyde
    • 4-prop-2-ynoxybenzaldehyde
    • 4-prop-2-ynyloxybenzaldehyde
    • BAS 09878374
    • 4-Prop-2-ynyloxy benzaldehyde
    • 4-(2-propynyloxy) benzaldehyde
    • 3-(4-Formylphenoxy)prop-1-yne
    • GSSBOYWRKTVVQX-UHFFFAOYSA-N
    • Benzald
    • 2375933-31-4
    • AKOS000172914
    • 5651-86-5
    • MFCD01088150
    • STK198762
    • Ald3.1-H_000234
    • SY050498
    • Ald3-H_000014
    • J-513830
    • SCHEMBL825205
    • Z54475573
    • Ald3.1-H_000553
    • CS-0116523
    • 3X-0336
    • DTXSID50365494
    • Benzaldehyde, 4-(2-propynyloxy)-
    • Ald3.1-H_000872
    • P2339
    • A869921
    • NSC-797178
    • 4-[(Prop-2-yn-1-yl)oxy]benzaldehyde
    • NSC797178
    • 4-(prop-2-ynyloxy)benzaldehyde, AldrichCPR
    • EN300-56436
    • XH1104
    • MDL: MFCD01088150
    • Inchi: 1S/C10H8O2/c1-2-7-12-10-5-3-9(8-11)4-6-10/h1,3-6,8H,7H2
    • InChI Key: GSSBOYWRKTVVQX-UHFFFAOYSA-N
    • SMILES: O(CC#C)C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 160.05200
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 80.0 to 84.0 deg-C
  • Boiling Point: 293.2°C at 760 mmHg
  • Flash Point: 137.4±15.3 °C
  • PSA: 26.30000
  • LogP: 1.51110
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Prop-2-yn-1-yloxy)benzaldehyde Security Information

4-(Prop-2-yn-1-yloxy)benzaldehyde Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

4-(Prop-2-yn-1-yloxy)benzaldehyde Pricemore >>

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4-(Prop-2-yn-1-yloxy)benzaldehyde Production Method

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